molecular formula C18H12N2O2 B076433 3,4-Dioxo-2,5-diphenylhexanedinitrile CAS No. 10471-29-1

3,4-Dioxo-2,5-diphenylhexanedinitrile

Cat. No.: B076433
CAS No.: 10471-29-1
M. Wt: 288.3 g/mol
InChI Key: WGUBEMUTFOZPGM-UHFFFAOYSA-N
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Description

3,4-Dioxo-2,5-diphenylhexanedinitrile, also known as this compound, is a useful research compound. Its molecular formula is C18H12N2O2 and its molecular weight is 288.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

10471-29-1

Molecular Formula

C18H12N2O2

Molecular Weight

288.3 g/mol

IUPAC Name

3,4-dioxo-2,5-diphenylhexanedinitrile

InChI

InChI=1S/C18H12N2O2/c19-11-15(13-7-3-1-4-8-13)17(21)18(22)16(12-20)14-9-5-2-6-10-14/h1-10,15-16H

InChI Key

WGUBEMUTFOZPGM-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C(C#N)C(=O)C(=O)C(C#N)C2=CC=CC=C2

Canonical SMILES

C1=CC=C(C=C1)C(C#N)C(=O)C(=O)C(C#N)C2=CC=CC=C2

Synonyms

3,4-Dioxo-2,5-diphenylhexanedinitrile

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Ethyl 3-cyano-3-phenylpyruvate (50.0 g., 0.23 m.) and 41.0 g. (0.35 m.) of phenylacetonitrile are added to an alcoholic solution of sodium ethylate [prepared from 13.4 g. (0.58 g. atom) of sodium and 360 ml. of absolute ehtanol] and the resulting yellow solution is refluxed for one and three-quarter hours. The cooled solution is diluted with 700 ml. of water and acidified by slow addition of acetic acid. After further cooling in ice, the suspension is filtered and the removed solid washed with water and dried to give 2,5-diphenyl-3,4-dioxoadiponitrile, m.p. 284°-286° C. (d.).
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Synthesis routes and methods II

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Ethyl 3-cyano-3-phenylpyruvate (50.0 g., 0.23 mol.) and 41.0 g. (0.35 mol.) of phenylacetonitrile were added to an alcoholic solution of sodium ethoxide [prepared from 13.4 g. (0.58 g. -atom) of sodium and 360 ml. of absolute ethanol] and the resulting yellow solution was refluxed for 1.75 hours. The cooled solution was diluted with 700 ml. of water and acidified by slow addition of acetic acid. After further cooling in ice, the suspension was filtered and the solid was washed with water and dried to give 2,5-diphenyl-3,4-dioxoadiponitrile, m.p. 284°-286° (dec.).
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